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The accurate reconstruction of evolutionary relationships is fundamental to biological and
biomedical research. Molecular markers are essential tools in this endeavor, with DNA
sequences being the predominant choice. However, biochemical markers, such as secondary
metabolites, offer a complementary approach, reflecting expressed genetic information. This
guide provides a comprehensive comparison of parkeol, a tetracyclacyclic triterpene, with
established phylogenetic markers, evaluating its potential utility in phylogenetic and
chemotaxonomic studies.

Introduction to Parkeol

Parkeol is a sterol, an isomer of lanosterol, found in some plants, notably the shea tree
(Vitellaria paradoxa), and has also been identified in the bacterium Gemmata obscuriglobus. It
is synthesized from 2,3-oxidosqualene by the enzyme parkeol synthase. Its sporadic
distribution across different domains of life raises questions about its evolutionary significance
and its potential as a phylogenetic marker.

Comparison of Parkeol with Established
Phylogenetic Markers

The utility of a phylogenetic marker is determined by several factors, including its distribution
across taxa, the rate of its evolution, and the ease and reproducibility of its analysis. Here, we
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compare parkeol with the well-established biochemical markers, lanosterol and cycloartenol,
and the widely used DNA markers, Internal Transcribed Spacer (ITS) and Ribulose-
Bisphosphate Carboxylase Large Subunit (rbcL).

Table 1: Comparison of Biochemical Phylogenetic
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fungi) and some

bacteria.

Markers
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Key Enzyme Parkeol Synthase

(LAS) (CAS)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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